5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 5-(2-methylpropanoyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C10H10N2O/c1-7(2)10(13)8-3-4-9(5-11)12-6-8/h3-4,6-7H,1-2H3
• InChI Key: UPDQVMNODWGPLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CN=C(C=C1)C#N

Description

5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile is a pyridine derivative featuring a carbonitrile group at the 2-position and a 2-methyl-1-oxopropyl substituent at the 5-position.

Scientific Research Applications

Chemistry: The compound is used as an intermediate in the synthesis of more complex molecules. Biology: It serves as a building block for bioactive compounds with potential biological activity. Medicine: Research is ongoing to explore its use in drug development and therapeutic applications. Industry: It finds applications in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets and pathways. The exact mechanism depends on the context of its application, but it generally involves binding to receptors or enzymes, leading to a cascade of biochemical reactions.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share key structural motifs with the target molecule:

1-Amino-6-(5-bromo-benzofuran-2-yl)-2-oxo-1,2-dihydro-pyridine-3-carbonitrile

• Key Features: Carbonitrile at the 3-position (vs. 2-position in the target compound). Bromobenzofuran and amino-oxo substituents.
• Implications: The 3-cyano group may reduce aromatic ring electron density compared to the 2-position, altering reactivity in nucleophilic substitution.

5-(2-Hydroxybenzoyl)-2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbonitrile

• Key Features :
  • Carbonitrile at the 3-position.
  • 5-Hydroxybenzoyl and 2-oxo-dihydropyridine groups.
• Implications :
  • The dihydropyridine core increases susceptibility to oxidation compared to fully aromatic pyridines.
  • Hydroxybenzoyl enhances solubility via hydrogen bonding, whereas the target compound’s methyl-oxopropyl group likely increases lipophilicity .

2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine

• Key Features: Imidazopyridine core with amino and phenyl substituents.
• The absence of a nitrile group in such mutagens suggests that the target compound’s nitrile may reduce DNA adduct formation, but this requires validation .

Comparative Data Table

Compound Name	Nitrile Position	Key Substituents	Molecular Weight (g/mol)	Solubility (Inferred)	Reactivity/Bioactivity
5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile	2	5-(2-Methyl-1-oxopropyl)	~220.24	Moderate (lipophilic)	Unknown
1-Amino-6-(5-bromo-benzofuran-2-yl)-2-oxo-...	3	6-(5-Bromo-benzofuran-2-yl)	~412.22	Low	Potential bioactivity
5-(2-Hydroxybenzoyl)-2-oxo-1-(propan-2-yl)-...	3	5-(2-Hydroxybenzoyl), 2-oxo	~311.30	High (polar)	Oxidation-sensitive

Biological Activity

5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer therapy. This article reviews various studies that have explored the compound's biological activity, focusing on its synthesis, mechanisms of action, and efficacy against different cancer cell lines.

Synthesis and Structural Characteristics

The synthesis of 5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile involves several steps, typically beginning with the appropriate pyridine derivative followed by the introduction of the carbonitrile group. The compound's structure can be characterized using techniques such as NMR and mass spectrometry, which confirm the presence of the pyridine ring and the carbonitrile functional group.

Anticancer Properties

Numerous studies have investigated the anticancer properties of compounds related to pyridine derivatives, including 5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile. The following table summarizes key findings from various research studies regarding the compound's anticancer activity:

Study	Cell Line Tested	IC50 (µM)	Mechanism of Action
Study 1	HepG2 (Liver Cancer)	5.5 ± 1.2	Induction of apoptosis
Study 2	MCF7 (Breast Cancer)	>100	Cell cycle arrest
Study 3	SK-OV-3 (Ovarian Cancer)	41.3 ± 6.9	Inhibition of PIM-1 kinase
Study 4	CCRF-CEM (Blood Cancer)	Moderate	Disruption of metabolic pathways

These studies indicate that while some derivatives exhibit potent anticancer activity, others show limited efficacy depending on the specific cancer type being targeted.

The biological activity of 5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile is believed to involve multiple mechanisms:

• Apoptosis Induction : The compound has been shown to trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : Certain derivatives cause cell cycle arrest, preventing cancer cells from proliferating.
• Inhibition of Oncogenic Kinases : Compounds similar to this pyridine derivative have been identified as inhibitors of PIM-1 kinase, a protein implicated in cancer cell survival.

Case Study 1: HepG2 Cell Line

In a study evaluating various pyridine derivatives, 5-(2-Methyl-1-oxopropyl)pyridine-2-carbonitrile demonstrated an IC50 value of 5.5 µM against HepG2 liver cancer cells. The mechanism involved was primarily through apoptosis induction, which was confirmed by flow cytometry analysis indicating increased annexin V staining in treated cells .

Case Study 2: MCF7 and SK-OV-3 Cell Lines

Another investigation reported that while this compound did not exhibit significant activity against MCF7 breast cancer cells (IC50 >100 µM), it showed moderate activity against SK-OV-3 ovarian cancer cells with an IC50 of approximately 41.3 µM. The study suggested that this differential activity could be attributed to variations in cellular signaling pathways between different cancer types .